Ethyl 2-(2-methoxyphenyl)acetimidate

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: ethyl 2-(2-methoxyphenyl)ethanimidate
• InChI: InChI=1S/C11H15NO2/c1-3-14-11(12)8-9-6-4-5-7-10(9)13-2/h4-7,12H,3,8H2,1-2H3
• InChI Key: IVPVMGALYXBWKV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=N)CC1=CC=CC=C1OC

Description

Ethyl 2-(2-methoxyphenyl)acetimidate is a useful research compound. Its molecular formula is C11H15NO2 and its molecular weight is 193.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a 500 mL round-bottomed flask was added 2-(2-methoxyphenyl)acetonitrile (50.45 g, 343 mmol) in ethanol (101 mL). HCl (10.42 mL, 343 mmol) gas was bubbled through the suspension for 15 minutes. The HCl bubbler was removed and the reaction was stirred at ambient temperature for 48 hours. The reaction was diluted with 200 mL ether, and the suspension was filtered. The collected solid was washed with ether and dried under vacuum to provide the title compound as the hydrochloride salt. MS (DCI+) m/e 194.0 (M+H)+.